Accurate microfluidic sorting of droplets at 30 kHz†
Lab on a Chip Pub Date: 2014-10-22 DOI: 10.1039/C4LC01194E
Abstract
Fluorescence-activated droplet sorting is an important tool for droplet microfluidic workflows, but published approaches are unable to surpass throughputs of a few kilohertz. We present a new geometry that replaces the hard divider separating the outlets with a gapped divider, allowing sorting over ten times faster.
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